Cas no 820972-02-9 (BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER)

BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER structure

820972-02-9 structure

Product name:BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER

CAS No:820972-02-9

MF:C₁₀H₁₀O₂FBr

MW:261.088

CID:3370190

PubChem ID:67055402

Chemical and Physical Properties
Related Products

BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER
- ethyl 2-(3-bromo-5-fluorophenyl)acetate
- ethyl 3-bromo-5-fluorophenylacetate
- 820972-02-9
- LOWMDJRIRJJIMD-UHFFFAOYSA-N
- DA-02607
- C91633
- SCHEMBL1500686
- Inchi： InChI=1S/C10H10BrFO2/c1-2-14-10(13)5-7-3-8(11)6-9(12)4-7/h3-4,6H,2,5H2,1H3
- InChI Key： LOWMDJRIRJJIMD-UHFFFAOYSA-N

Computed Properties

Exact Mass: 259.98482Da
Monoisotopic Mass: 259.98482Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER Related Literature

1. A 2,3-butanedione protected chiral glycine equivalent—a new building block for the stereoselective synthesis of enantiopure N-protected α-amino acids

Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
2. A Biologically Inspired Cross-Type Ankle–Foot Exotendon: Assisting Plantarflexion Moment and Movement Stability

YuyaoLiu,RongleiSun,YingLi,MiaoZhang,KaijieZou
3. A 1-acetamido derivative of 6-epi-valienamine: an inhibitor of a diverse group of β-N-acetylglucosaminidases

Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
4. A 3D conductive network of porous carbon nanoparticles interconnected with carbon nanotubes as the sulfur host for long cycle life lithium–sulfur batteries†

Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
5. 4,4′-Unsymmetrically substituted-2,2′-bipyridines: novel bidentate ligands on ruthenium(ii) [3 + 2 + 1] mixed ligand complexes for efficient sensitization of nanocrystalline TiO2 in dye solar cells†

Surya Prakash Singh,V. Anusha,K. Bhanuprakash,A. Islam,L. Han RSC Adv., 2013,3, 26035-26046
6. 5-Methyldeoxycytidine enhances the substrate activity of DNA polymerase†

Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
7. A (10,3)-b net by sulfate hydrogen-bonded biimidazolate complexes

Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
8. A combined theoretical/experimental study highlighting the formation of carbides on Ru nanoparticles during CO hydrogenation†

Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
9. 4-Dialkylaminopyridine modified magnetic nanoparticles: as an efficient nano-organocatalyst for one-pot synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives in water†

Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
10. 99mTc-3Cboroxime: a novel 99mTc(iii) complex [99mTcCl(CDO)(CDOH)2B-3C] (CDOH2 = cyclohexanedione dioxime; 3C-B(OH)2 = 3-(carbamoylphenyl)boronic acid) with high heart uptake and long myocardial retention

Shuang Liu Dalton Trans., 2017,46, 14509-14518

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